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Compound of Interest

Compound Name:
10,11-Dihydro-24-

hydroxyaflavinine

Cat. No.: B12411299 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

the Proper Disposal of a Novel Aflavinine Derivative.

This document provides a comprehensive, step-by-step guide for the safe disposal of 10,11-
Dihydro-24-hydroxyaflavinine, a metabolite of Aspergillus flavus with known insecticidal

properties. Due to the limited availability of a specific Safety Data Sheet (SDS), this guide is

based on established best practices for the disposal of hazardous chemical waste, with special

consideration for its classification as a potential mycotoxin and an indole alkaloid. Adherence to

these procedures is critical for ensuring personnel safety and environmental protection.

Immediate Safety and Handling Precautions
Given that 10,11-Dihydro-24-hydroxyaflavinine is an insecticidal compound and a mycotoxin

derivative, stringent safety measures must be observed during all handling and disposal

procedures. The toxicological properties of this specific compound have not been thoroughly

investigated; therefore, it should be treated as a hazardous substance.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when

handling 10,11-Dihydro-24-hydroxyaflavinine.
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PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield must

be worn to prevent eye contact.

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required. Gloves must be inspected prior to use.

Body Protection
A lab coat or other protective clothing is

necessary to prevent skin contact.

Respiratory Protection

If handling the powder form or creating aerosols,

a NIOSH-approved respirator with a particulate

filter is recommended.

Handling and Storage of Waste:

Handle all waste containing 10,11-Dihydro-24-hydroxyaflavinine in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Store waste in a tightly sealed, compatible container in a cool, dry, and well-ventilated

location, away from incompatible materials.

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "10,11-Dihydro-24-hydroxyaflavinine".

Step-by-Step Disposal Protocol
The disposal of 10,11-Dihydro-24-hydroxyaflavinine must be carried out in strict accordance

with local, state, and federal hazardous waste regulations. Under no circumstances should this

compound be disposed of down the drain or in regular trash.

Waste Identification and Segregation:

All materials contaminated with 10,11-Dihydro-24-hydroxyaflavinine, including unused

product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must

be collected as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12411299?utm_src=pdf-body
https://www.benchchem.com/product/b12411299?utm_src=pdf-body
https://www.benchchem.com/product/b12411299?utm_src=pdf-body
https://www.benchchem.com/product/b12411299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate this waste stream from other chemical waste to prevent potentially hazardous

reactions.

Containerization:

Use a leak-proof, screw-top container for liquid waste. Do not fill the container more than

80% full to allow for expansion.[1]

For solid waste, use a durable, sealable container.

Ensure the exterior of the waste container is clean and free of contamination.[1]

Labeling:

Affix a hazardous waste tag to the container as soon as the first piece of waste is added.

The label must include:

The words "Hazardous Waste".[2][3]

The full chemical name: "10,11-Dihydro-24-hydroxyaflavinine". Do not use

abbreviations.[1][2]

The concentration and composition of the waste.

The date of waste generation.[2]

The name and contact information of the principal investigator.[2]

Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be under the control of the laboratory personnel and away from general

traffic.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a complete list of the chemicals in the waste container.

The final disposal of waste containing 10,11-Dihydro-24-hydroxyaflavinine must be

handled by a licensed professional waste disposal service.

Emergency Procedures: Spill and Exposure
In Case of a Spill:

Evacuate and Secure: Alert others in the area and restrict access.

Assess the Spill: Determine the extent of the spill and if it is safe for you to clean up. For

large or highly dispersed spills, contact your EHS department immediately.

Don Appropriate PPE.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating

dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand).

Collect the Waste: Place all contaminated materials into a designated hazardous waste

container.

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent (such as

ethanol or methanol, as the compound is soluble in chloroform and likely other organic

solvents) followed by soap and water. All cleaning materials must also be disposed of as

hazardous waste.

Ventilate the Area: Ensure the area is well-ventilated following the cleanup.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.
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Caption: Logical workflow for the safe disposal of 10,11-Dihydro-24-hydroxyaflavinine waste.

This guide provides a framework for the responsible management of 10,11-Dihydro-24-
hydroxyaflavinine waste. Always prioritize safety and consult with your institution's EHS

department for specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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